N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] 2-iodobenzoate
• InChI: InChI=1S/C16H15IN2O3/c1-21-14-9-5-2-6-11(14)10-15(18)19-22-16(20)12-7-3-4-8-13(12)17/h2-9H,10H2,1H3,(H2,18,19)
• InChI Key: LYASQONENFDTRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=NOC(=O)C2=CC=CC=C2I)N
• Isomeric SMILES: COC1=CC=CC=C1C/C(=N/OC(=O)C2=CC=CC=C2I)/N
• Molecular Formula: C16H15IN2O3
• Molecular Weight: 410.21 g/mol

Description

N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide, also known as IBOMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IBOMA is a derivative of methacrylic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide is not fully understood, but it has been reported to interact with various biological targets, including enzymes and receptors. This compound has been reported to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the regulation of cholinergic neurotransmission. Additionally, this compound has been reported to interact with the dopamine transporter, a protein that plays a crucial role in the regulation of dopamine neurotransmission.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer activities. This compound has been reported to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro and in vivo. Additionally, this compound has been reported to exhibit antioxidant activity, which may be attributed to its ability to scavenge free radicals. This compound has also been reported to exhibit anticancer activity, which may be attributed to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. Additionally, this compound has a well-defined chemical structure, making it suitable for structure-activity relationship studies. However, this compound has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in certain applications.

Future Directions

Several future directions for N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide research are possible, including the synthesis of new this compound derivatives with improved properties, such as increased solubility and reduced toxicity. Additionally, the development of new applications for this compound, such as in the field of materials science, may be explored. Further studies on the mechanism of action of this compound and its potential applications in the treatment of various diseases may also be conducted.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods, and its scientific research applications include polymer chemistry, drug delivery, and imaging. This compound has been reported to interact with various biological targets and exhibit various biochemical and physiological effects. This compound has several advantages for lab experiments, but also has some limitations. Several future directions for this compound research are possible, including the synthesis of new derivatives and the development of new applications.

Synthesis Methods

N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide can be synthesized using various methods, including the reaction of 2-iodobenzoic acid with 2-(2-methoxyphenyl)ethanamine, followed by the reaction of the resulting product with thionyl chloride and methacrylic anhydride. Another method involves the reaction of 2-iodobenzoic acid with 2-(2-methoxyphenyl)ethanamine, followed by the reaction of the resulting product with methacrylic acid and dicyclohexylcarbodiimide. These methods have been reported to yield this compound with high purity and yield.

Scientific Research Applications

N'-[(2-iodobenzoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been extensively studied for its potential applications in various fields, including polymer chemistry, drug delivery, and imaging. This compound has been used as a monomer in the synthesis of various polymers, including copolymers with other monomers such as acrylic acid and N-isopropylacrylamide. These polymers have been reported to exhibit unique properties, such as pH-responsive behavior and biocompatibility, making them suitable for drug delivery applications. Additionally, this compound has been used as a precursor for the synthesis of various imaging agents, including positron emission tomography (PET) tracers, which have potential applications in cancer diagnosis and treatment.